Cas no 1439934-11-8 (2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide)
2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide
- F0712-0072
- 1439934-11-8
- (E)-2-(2-methoxystyryl)-1,3,3-trimethyl-3H-indol-1-ium tetrafluoroborate
- 2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethylindol-1-ium;tetrafluoroborate
- 2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide
- AKOS026678507
-
- Inchi: 1S/C20H22NO.BF4/c1-20(2)16-10-6-7-11-17(16)21(3)19(20)14-13-15-9-5-8-12-18(15)22-4;2-1(3,4)5/h5-14H,1-4H3;/q+1;-1/b14-13+;
- InChI Key: CPJFXPUJRZJKGW-IERUDJENSA-N
- SMILES: F[B-](F)(F)F.O(C)C1C=CC=CC=1/C=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C
Computed Properties
- Exact Mass: 379.1730571g/mol
- Monoisotopic Mass: 379.1730571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.2Ų
2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0712-0072-2μmol |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-5μmol |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-10μmol |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-20μmol |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-1mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-2mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-3mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-4mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-5mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0712-0072-10mg |
2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide |
1439934-11-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide
Professional Introduction to Compound with CAS No. 1439934-11-8 and Product Name: 2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboraneide
The compound identified by the CAS number 1439934-11-8 and the product name 2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboraneide represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its unique aromatic and heterocyclic components, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The compound's composition, featuring a 2-(1E)-2-(2-methoxyphenyl)ethenyl moiety linked to a 1,3,3-trimethyl-3H-indol-1-ium core, combined with the presence of a tetrafluoroboraneide counterion, suggests a multifaceted chemical profile that could be exploited for various biological activities.
In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their demonstrated efficacy in modulating a wide range of biological pathways. The structural features of this compound, particularly the trimethylindolium core and the electron-donating methoxy group on the phenyl ring, are likely to contribute to its interaction with biological targets. Preliminary studies have indicated that such modifications can enhance binding affinity and metabolic stability, key factors in the development of novel therapeutic agents.
The tetrafluoroboraneide component in the compound's formulation is particularly noteworthy. Boron-containing compounds have long been recognized for their utility in medicinal chemistry, often serving as key intermediates in the synthesis of complex molecules. The tetrafluoroboraneide counterion not only stabilizes the cationic portion of the molecule but also introduces fluorine atoms, which are well-known for their ability to improve pharmacokinetic properties such as lipophilicity and bioavailability. This aspect makes the compound an attractive candidate for further investigation in drug development pipelines.
Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict biological activity with greater accuracy. The structural motifs present in this compound have been identified as potential binding sites for enzymes and receptors involved in critical physiological processes. For instance, the indole ring is known to interact with serotonergic receptors, making it a promising scaffold for drugs targeting neurological disorders. The methoxyphenyl group further enhances this potential by providing additional hydrogen bonding opportunities and steric hindrance that can fine-tune receptor binding.
Moreover, the synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process involved in constructing its complex framework showcases the ability of modern synthetic methodologies to produce highly functionalized molecules with precision. This capability is crucial for developing novel therapeutics that often require intricate molecular architectures to achieve desired biological effects.
In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. By leveraging high-throughput screening and molecular docking techniques, researchers can rapidly assess the potential of such molecules against various disease targets. The unique combination of structural elements in this compound makes it a valuable tool for exploring new therapeutic avenues.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features also make it suitable for use as an intermediate in the synthesis of more complex biologics and peptidomimetics. As interest in biologics continues to grow, compounds like this one could play a pivotal role in bridging the gap between small-molecule drugs and biologics-based therapies.
From a regulatory perspective, compounds such as this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. However, preliminary data suggest that its chemical stability and compatibility with standard analytical techniques make it amenable to thorough characterization using established methodologies.
Future research directions may focus on exploring derivatives of this compound to optimize its pharmacological profile further. By systematically modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and expand its therapeutic potential. Additionally, investigating its interactions with cellular systems could provide insights into its mechanism of action and help identify new targets for intervention.
In conclusion,1439934-11-8 and 2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboraneide represent a promising advancement in pharmaceutical chemistry. Their unique structural features and potential biological activities position them as valuable candidates for further research and development. As our understanding of molecular interactions continues to evolve, compounds like these will undoubtedly play an increasingly important role in shaping the future of medicine.
1439934-11-8 (2-(1E)-2-(2-methoxyphenyl)ethenyl-1,3,3-trimethyl-3H-indol-1-ium; tetrafluoroboranuide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)